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Compound of Interest

Compound Name: ethyl 4,4-difluoro-3-oxobutanoate

Cat. No.: B116573

This technical guide provides a comprehensive overview of ethyl 4,4-difluoro-3-
oxobutanoate, a key intermediate in the synthesis of various pharmaceuticals and
agrochemicals. Its unique difluorinated structure imparts enhanced metabolic stability and
bioavailability to target molecules. This document is intended for researchers, scientists, and
professionals involved in drug development and fine chemical synthesis.

Structural Formula and Physicochemical Properties

Ethyl 4,4-difluoro-3-oxobutanoate, also known as ethyl 4,4-difluoroacetoacetate, is a beta-
keto ester. The presence of two fluorine atoms on the alpha-carbon significantly influences its
chemical reactivity and biological properties.

Chemical Structure:

A summary of the key quantitative data for ethyl 4,4-difluoro-3-oxobutanoate is presented in
the table below.
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Property Value

Molecular Formula CeHsF20s3

Molecular Weight 166.12 g/mol [1][2][3][4][5]
CAS Number 352-24-9[1][2][3]
Appearance Colorless to light yellow liquid
Boiling Point 170.1 °C at 760 mmHg[2]
Density 1.191 g/cm3[2]

Flash Point 55.7 °C[2]

Experimental Protocols: Synthesis of Ethyl 4,4-
Difluoro-3-oxobutanoate

The following is a detailed experimental protocol for the synthesis of ethyl 4,4-difluoro-3-
oxobutanoate, based on a common laboratory procedure.

Materials:

Ethyl difluoroacetate

o Ethyl acetate

e Sodium ethoxide

e Anhydrous ethanol

e Concentrated sulfuric acid

¢ Dichloromethane

o Methyl tertiary butyl ether

Procedure:
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e Reaction Setup: In a four-necked flask equipped with a stirrer, thermometer, and dropping
funnel, add sodium ethoxide and ethyl acetate.

e Cooling: Cool the reaction mixture to a temperature between -10 °C and -5 °C using an
ethanol bath.

o Addition of Difluoroacetyl Fluoride: Slowly add difluoroacetyl fluoride to the cooled reaction
mixture over a period of 2 hours, maintaining the temperature.

o Reaction: After the addition is complete, allow the reaction to proceed for 6 hours at the
same temperature.

 Acidification: Acidify the reaction solution with 18% hydrochloric acid to a pH of 2-3.

o Extraction: Separate the layers and extract the aqueous layer with dichloromethane.
Combine the organic layers.

» Drying and Purification: Dry the combined organic layer over a molecular sieve and then
purify by rectification to obtain ethyl 4,4-difluoro-3-oxobutanoate.

Visualizations

The following diagrams illustrate key aspects of ethyl 4,4-difluoro-3-oxobutanoate.
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Caption: Synthesis workflow for ethyl 4,4-difluoro-3-oxobutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 4,4-Difluoro-3-
oxobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116573#ethyl-4-4-difluoro-3-oxobutanoate-structural-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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